Cas no 1214346-05-0 (2-(2,4-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2,4-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid
• CAS No: 1214346-05-0
• MF: C₁₈H₁₄N₂O₃
• MW: 306.315364360809
• CID: 4909194
• Update Time: 2025-05-19

2-(2,4-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid

• Inchi： 1S/C18H14N2O3/c21-17(18(22)23)15-6-5-12(13-3-1-7-19-10-13)9-16(15)14-4-2-8-20-11-14/h1-11,17,21H,(H,22,23)
• InChI Key： RUOHJRHRSDFPSA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(C2C=NC=CC=2)=CC=1C1C=NC=CC=1

Computed Properties

• Exact Mass: 306.1
• Monoisotopic Mass: 306.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.3

Additional information on 2-(2,4-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid

Professional Introduction to 2-(2,4-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic Acid (CAS No. 1214346-05-0)

2-(2,4-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid, identified by its CAS number 1214346-05-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, featuring a unique structural framework, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular biology.

The molecular structure of 2-(2,4-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid consists of a central phenyl ring substituted with two pyridin-3-yl groups at the 2 and 4 positions, coupled with a hydroxyacetic acid moiety. This particular arrangement imparts distinct chemical and biological characteristics, making it an intriguing subject for further investigation. The presence of multiple nitrogen atoms in the pyridine rings enhances its potential as a ligand or intermediate in the synthesis of complex molecules.

In recent years, there has been a surge in research focusing on the development of novel compounds with potential therapeutic applications. The structural motif of 2-(2,4-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid aligns well with the current trends in medicinal chemistry, particularly in the design of small-molecule inhibitors and modulators. Its dual functionality—combining both hydrophilic and lipophilic properties—makes it an attractive candidate for drug-like molecules that can interact effectively with biological targets.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and cancer. Emerging research suggests that derivatives of this compound may exhibit inhibitory effects on key enzymes involved in these pathways. For instance, studies have indicated that analogs with similar structural features can interfere with the activity of enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are frequently dysregulated in various diseases.

The hydroxyacetic acid moiety in 2-(2,4-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid also contributes to its versatility as a chemical scaffold. This functional group is known to participate in hydrogen bonding interactions, which are crucial for the binding affinity and specificity of drug molecules. Consequently, it serves as an excellent platform for designing compounds that can selectively target specific biological receptors or enzymes.

Recent advancements in computational chemistry have further enhanced the understanding of how this compound interacts with biological systems. Molecular docking studies have been instrumental in predicting the binding modes of 2-(2,4-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid with various protein targets. These studies have provided valuable insights into its potential as a lead compound for further optimization towards therapeutic applications.

In addition to its pharmacological potential, this compound has shown promise in material science applications. Its ability to form stable complexes with metal ions makes it a suitable candidate for use in coordination chemistry and catalysis. Such applications could lead to the development of novel catalysts for organic synthesis or materials with unique electronic properties.

The synthesis of 2-(2,4-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful consideration to ensure high yield and purity during preparation. However, recent methodologies have improved the efficiency of its synthesis, making it more accessible for large-scale production and further functionalization.

Ongoing research is exploring new derivatives of this compound to enhance its biological activity and reduce potential side effects. By modifying specific structural features, scientists aim to develop more potent and selective agents for treating various diseases. The hydroxyacetic acid group remains a key focus area for such modifications due to its critical role in biological interactions.

The growing interest in this compound underscores its significance as a versatile chemical entity with broad applicability across multiple scientific disciplines. As research continues to uncover new possibilities, 2-(2,4-Di(pyridin-3-yl)phenyl)-2-hydroxyacetic acid is poised to play a pivotal role in advancing both fundamental science and applied technologies.